2-Pyrimidinecarboxylic acid, 5-chloro-, hydrazide

• IUPAC Name: 5-chloropyrimidine-2-carbohydrazide
• InChI: InChI=1S/C5H5ClN4O/c6-3-1-8-4(9-2-3)5(11)10-7/h1-2H,7H2,(H,10,11)
• InChI Key: QGTAMGAMKVZDCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=N1)C(=O)NN)Cl
• Molecular Formula: C5H5ClN4O
• DSSTOX Substance ID: DTXSID601247158
• Molecular Weight: 172.57 g/mol
• CAS RN: 87362-29-6

Description

2-Pyrimidinecarboxylic acid, 5-chloro-, hydrazide, also known as isonicotinohydrazide (INH), is a synthetic compound that has been used in various scientific research applications. INH is a hydrazide derivative of isonicotinic acid, which is a pyridine carboxylic acid. INH has been widely used in the field of pharmacology due to its ability to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis.

Mechanism of Action

INH inhibits the synthesis of mycolic acids, which are essential components of the cell wall of Mycobacterium tuberculosis. Mycolic acids are responsible for the acid-fastness of the bacterium and are required for its survival. INH targets the enzyme enoyl-acyl carrier protein reductase, which is involved in the synthesis of mycolic acids. By inhibiting this enzyme, INH disrupts the cell wall synthesis of the bacterium, leading to its death.
Biochemical and Physiological Effects:
INH has been shown to have several biochemical and physiological effects. INH has been shown to induce oxidative stress in cancer cells, leading to apoptosis. INH has also been shown to increase the production of reactive oxygen species in neuronal cells, which has been associated with its neuroprotective effects. INH has been shown to have hepatotoxic effects in some individuals, which can lead to liver damage.

Advantages and Limitations for Lab Experiments

INH has several advantages for lab experiments, including its low cost and availability. INH is also relatively easy to synthesize and purify. However, INH has some limitations for lab experiments, including its potential toxicity and the need for specialized equipment for handling and disposal.

Future Directions

There are several future directions for the study of INH. One direction is the investigation of its potential as a treatment for other bacterial infections, such as leprosy and nontuberculous mycobacterial infections. Another direction is the investigation of its potential as a treatment for other neurodegenerative diseases, such as Parkinson's disease. Additionally, the development of new synthetic methods for INH may lead to the discovery of new derivatives with improved efficacy and reduced toxicity.
Conclusion:
INH is a synthetic compound that has been widely used in the field of pharmacology due to its ability to inhibit the growth of Mycobacterium tuberculosis. INH has several advantages for lab experiments, including its low cost and availability. INH has been shown to have several biochemical and physiological effects, including its ability to induce apoptosis in cancer cells and its neuroprotective effects. There are several future directions for the study of INH, including its potential as a treatment for other bacterial infections and neurodegenerative diseases.

Scientific Research Applications

INH has been used in various scientific research applications, including the study of tuberculosis, cancer, and Alzheimer's disease. INH is a first-line drug for the treatment of tuberculosis and has been used for over 50 years. INH is also being investigated as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. In addition, INH has been shown to have neuroprotective effects and is being studied as a potential treatment for Alzheimer's disease.